Cas no 2387595-13-1 (4,4-difluoro-1-oxa-9-azaspiro[5.5]undecane;hydrochloride)

• Product Name: 4,4-difluoro-1-oxa-9-azaspiro[5.5]undecane;hydrochloride
• CAS No: 2387595-13-1
• MF: C₉H₁₆ClF₂NO
• MW: 227.679248809814
• CID: 5290345
• Update Time: 2026-03-10

4,4-difluoro-1-oxa-9-azaspiro[5.5]undecane;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Oxa-9-azaspiro[5.5]undecane, 4,4-difluoro-, hydrochloride (1:1)
• 4,4-difluoro-1-oxa-9-azaspiro[5.5]undecane;hydrochloride

• Inchi： 1S/C9H15F2NO.ClH/c10-9(11)3-6-13-8(7-9)1-4-12-5-2-8;/h12H,1-7H2;1H
• InChI Key： RMAVXMCWZKRRFK-UHFFFAOYSA-N
• SMILES： FC1(CCOC2(CCNCC2)C1)F.Cl

Additional information on 4,4-difluoro-1-oxa-9-azaspiro[5.5]undecane;hydrochloride

Introduction to 4,4-difluoro-1-oxa-9-azaspiro[5.5]undecane;hydrochloride (CAS No: 2387595-13-1)

4,4-difluoro-1-oxa-9-azaspiro[5.5]undecane;hydrochloride, identified by its unique Chemical Abstracts Service (CAS) number 2387595-13-1, represents a fascinating compound in the realm of medicinal chemistry. This spirocyclic structure, featuring a nitrogen-oxygen bridge within a fluoro-substituted undecane backbone, has garnered significant attention due to its promising pharmacological properties. The hydrochloride salt form enhances its solubility and bioavailability, making it a valuable candidate for further exploration in drug development.

The molecular architecture of 4,4-difluoro-1-oxa-9-azaspiro[5.5]undecane;hydrochloride is characterized by its spirocyclic nature, where two rings are connected at a single atom. In this case, the spiro center links an oxygen-containing heterocycle with an azaspiro system. The presence of two fluorine atoms at the 4-position of the undecane ring introduces significant electronic and steric effects, which can modulate the compound's interactions with biological targets. These features make it an intriguing scaffold for designing novel therapeutic agents.

Recent advancements in medicinal chemistry have highlighted the potential of spirocyclic compounds as pharmacophores due to their rigid structure and ability to mimic natural product scaffolds. The incorporation of oxygen and nitrogen heterocycles further enhances the diversity of biological activities that can be explored. For instance, spirooxindoles and spiroazaspiro compounds have shown promise in various therapeutic areas, including oncology, inflammation, and central nervous system disorders.

The 4,4-difluoro-1-oxa-9-azaspiro[5.5]undecane;hydrochloride structure combines these elements in a unique way. The fluoro substituents not only improve metabolic stability but also enhance binding affinity to biological targets by inducing favorable dipole moments and steric hindrance. This makes it a compelling candidate for further investigation in rational drug design.

One of the most exciting aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are critical enzymes involved in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. The spirocyclic core of 4,4-difluoro-1-oxa-9-azaspiro[5.5]undecane;hydrochloride provides a rigid framework that can be fine-tuned to interact with specific kinase domains. Preliminary computational studies suggest that this compound may exhibit inhibitory activity against certain kinases by occupying key binding pockets and disrupting normal enzymatic activity.

In addition to its potential as a kinase inhibitor, 4,4-difluoro-1-oxa-9-azaspiro[5.5]undecane;hydrochloride has shown promise in other therapeutic areas as well. Researchers have explored its derivatives as potential scaffolds for developing anti-inflammatory agents. The presence of both oxygen and nitrogen heterocycles allows for diverse functionalization strategies, enabling the creation of compounds with tailored biological activities.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is crucial for pharmaceutical applications. Improved solubility often translates to better bioavailability and more effective drug delivery systems. This makes 4,4-difluoro-1-oxa-9-azaspiro[5.5]undecane;hydrochloride an attractive candidate for oral or injectable formulations.

Recent experimental studies have begun to elucidate the mechanism of action of this compound in vitro and in vivo. Initial results suggest that it may exert its effects through multiple pathways, including inhibition of specific kinases and modulation of neurotransmitter release. These findings are particularly exciting because they indicate that 4,4-difluoro-1-oxa-9-azaspiro[5.5]undecane;hydrochloride could have broad therapeutic applications across multiple disease areas.

The synthesis of 4,4-difluoro-1-oxa-9-azaspiro[5.5]undecane;hydrochloride presents both challenges and opportunities for synthetic chemists. The spirocyclic structure requires precise control over reaction conditions to ensure high yield and purity. However, advances in synthetic methodologies have made it increasingly feasible to construct such complex molecules efficiently.

In conclusion,4,4-difluoro-1-oxya-spiro[55]undecanone hydrochloride CAS No: 23875951 3 1 represents a promising lead compound with significant therapeutic potential.